Cas no 1171588-36-5 (3-(4-chlorophenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid)

• Product Name: 3-(4-chlorophenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid
• CAS No: 1171588-36-5
• MF: C₁₀H₁₀Cl₂N₄O₂
• MW: 289.11799955368
• CID: 5230859
• Update Time: 2023-08-25

3-(4-chlorophenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-3-(1H-tetrazol-1-yl)propanoic acid hydrochloride
• 3-(4-chlorophenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid

• Inchi： 1S/C10H9ClN4O2.ClH/c11-8-3-1-7(2-4-8)9(5-10(16)17)15-6-12-13-14-15;/h1-4,6,9H,5H2,(H,16,17);1H
• InChI Key： GXJVWVCLGFDNTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(=O)O)N1C=NN=N1.Cl

Computed Properties

• Exact Mass: 288.018
• Monoisotopic Mass: 288.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9